N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride

• IUPAC Name: N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride
• InChI: InChI=1S/C5H5ClN2OS/c1-8(4(6)9)5-7-2-3-10-5/h2-3H,1H3
• InChI Key: LUHFOHFNXJZUGY-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC=CS1)C(=O)Cl
• Molecular Formula: C5H5ClN2OS
• Molecular Weight: 176.62 g/mol

Description

N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride, also known as MTC, is an organic compound that is widely used in scientific research. It is a versatile compound that can be used for a variety of purposes, ranging from synthesis of other compounds to biochemical and physiological experiments.

Mechanism of Action

N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride works by binding to specific enzymes, inhibiting their activity. This inhibition can be reversible or irreversible, depending on the concentration of N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride and the enzyme in question. It has also been shown to bind to DNA and RNA, interfering with their replication and transcription.
Biochemical and Physiological Effects
N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in DNA replication, transcription, and translation, as well as those involved in energy metabolism. It has also been shown to interfere with the activity of proteins involved in signal transduction pathways. In addition, it has been shown to reduce the activity of the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride in lab experiments is its versatility. It can be used as a catalyst or inhibitor in a variety of biochemical and physiological experiments. In addition, it is relatively easy to synthesize and can be stored in a stable form. However, it is important to note that N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride is a toxic compound, and proper safety precautions should be taken when handling it.

Future Directions

N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride has a variety of potential applications in the future. It could be used to develop new drugs or to study the effects of existing drugs on cellular processes. It could also be used to study the effects of toxins on the body, or to develop new methods of diagnosing and treating diseases. In addition, it could be used to study the effects of environmental pollutants on the body, or to develop new methods of detecting and treating environmental contaminants. Finally, it could be used to study the effects of aging on the body, or to develop new therapies for age-related diseases.

Synthesis Methods

N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride can be synthesized through a variety of methods, the most common being the reaction between methyl chloride and 1,3-thiazol-2-ylcarbamoyl chloride. The reaction is typically carried out in a solvent such as dichloromethane, and the product is usually isolated by distillation. Other methods of synthesis, such as the reaction between 1,3-thiazol-2-ylcarbamoyl chloride and methyl bromide, can also be used.

Scientific Research Applications

N-methyl-N-(1,3-thiazol-2-yl)carbamoyl chloride is widely used in scientific research, particularly in biochemical and physiological experiments. It is used as a catalyst in the synthesis of other compounds, and as an inhibitor of enzymes. It has also been used in the study of cellular processes such as DNA replication, transcription, and translation.